Cas no 2229269-70-7 (1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229269-70-7
• MF: C₉H₅Cl₂F₂NO₂
• MW: 268.044307470322
• CID: 5757164
• PubChem ID: 165737136
• Update Time: 2025-05-25

1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1944123
• 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229269-70-7
• 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

• Inchi： 1S/C9H5Cl2F2NO2/c10-4-1-14-2-5(11)6(4)8(7(15)16)3-9(8,12)13/h1-2H,3H2,(H,15,16)
• InChI Key： NLJUOKLDEURHDM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1(C(=O)O)CC1(F)F)Cl

Computed Properties

• Exact Mass: 266.9665401g/mol
• Monoisotopic Mass: 266.9665401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229269-70-7)

1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229269-70-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluorocyclopropane and dichloropyridine moieties, exhibits remarkable potential in the development of novel pharmaceuticals and crop protection agents. Its molecular structure combines a cyclopropane carboxylic acid core with a 3,5-dichloropyridin-4-yl substituent, making it a subject of interest for researchers exploring small molecule inhibitors and bioactive intermediates.

The 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid is particularly notable for its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its utility as a building block for designing enzyme inhibitors and receptor modulators. Given the growing demand for sustainable agrochemicals, this compound has also been investigated for its potential in creating eco-friendly pesticides, aligning with global trends toward green chemistry and reduced environmental impact.

One of the most searched questions related to this compound is: "What are the applications of 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid in drug development?" Researchers have identified its carboxylic acid group as a key functional moiety for forming hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the difluorocyclopropane ring contributes to metabolic stability, a critical factor in pharmacokinetic optimization. These properties make it a valuable candidate for lead compound optimization in oncology and anti-inflammatory therapies.

Another trending topic is the compound's relevance in computational chemistry and AI-driven drug design. With the rise of machine learning in molecular modeling, CAS No. 2229269-70-7 has been featured in virtual screening libraries to predict its interactions with protein targets. This aligns with the increasing interest in in silico methods to accelerate drug discovery timelines and reduce costs. The compound's structural complexity also makes it a benchmark for testing quantum chemical calculations and molecular dynamics simulations.

From a synthetic chemistry perspective, the preparation of 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step reactions, including cyclopropanation and pyridine functionalization. Researchers frequently search for "efficient synthesis routes for CAS 2229269-70-7", reflecting the demand for scalable and cost-effective methodologies. Recent advancements in catalytic fluorination and cross-coupling reactions have improved the yield and purity of this compound, addressing challenges associated with its stereoselective synthesis.

In the context of intellectual property, CAS No. 2229269-70-7 has been cited in several patents related to biocidal compositions and pharmaceutical formulations. This underscores its commercial viability and the competitive landscape surrounding its applications. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the needs of contract research organizations (CROs) and academic institutions.

Environmental and regulatory considerations are also pivotal. The compound's dichloropyridine component has been scrutinized for its biodegradability, prompting studies on structure-activity relationships (SAR) to minimize ecological risks. This aligns with the broader industry shift toward benign-by-design principles, ensuring compliance with REACH and other regulatory frameworks.

In summary, 1-(3,5-Dichloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229269-70-7) represents a versatile and scientifically significant compound with applications spanning drug discovery, agrochemical innovation, and computational chemistry. Its unique structural features and functional groups continue to inspire research into its potential, making it a focal point for both academic and industrial investigations.